Cas no 2137565-39-8 (5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]-)

• Product Name: 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]-
• CAS No: 2137565-39-8
• MF: C₁₁H₁₀BrClN₂S
• MW: 317.632499217987
• CID: 5278907
• Update Time: 2025-07-18

5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]-

• Inchi： 1S/C11H10BrClN2S/c12-10-6-15-16-11(10)7-14-5-8-2-1-3-9(13)4-8/h1-4,6,14H,5,7H2
• InChI Key： HXRPRCMEJRNTOG-UHFFFAOYSA-N
• SMILES： S1C(CNCC2=CC=CC(Cl)=C2)=C(Br)C=N1

Additional information on 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]-

Professional Introduction to 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- (CAS No. 2137565-39-8)

5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]-, identified by its CAS number 2137565-39-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of bromine and chlorine substituents, along with a methyl group at the N-position, enhances its chemical reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- contribute to its unique properties and functionalities. The isothiazole ring itself is a key pharmacophore, often found in drugs targeting various diseases due to its ability to interact with biological targets in multiple ways. The bromine atom at the 4-position and the chlorophenylmethyl group at the N-position provide additional sites for chemical modification, enabling researchers to fine-tune the compound's properties for specific applications.

In recent years, there has been a growing interest in isothiazole derivatives as potential candidates for treating a range of disorders, including infectious diseases, inflammation, and cancer. The< strong>5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- compound has been studied for its antimicrobial properties, with preliminary findings suggesting that it may inhibit the growth of certain bacteria and fungi. This is attributed to its ability to disrupt essential cellular processes in these microorganisms.

The synthesis of 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine and chlorine atoms into the molecule typically involves halogenation reactions, which must be carefully monitored to avoid unwanted side products. The N-methylation step adds another layer of complexity, as it requires selecting appropriate reagents and catalysts to ensure high yield and purity.

One of the most promising applications of this compound is in the development of novel anticancer agents. Isothiazole derivatives have shown potential in inhibiting kinases and other enzymes involved in cancer cell proliferation. The< strong>4-bromo-N-[(3-chlorophenyl)methyl]- substitution pattern enhances the compound's ability to interact with these targets by increasing its lipophilicity and binding affinity. Current research is focused on identifying optimal analogs that can be further developed into clinical candidates.

The pharmacokinetic properties of 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for therapeutic use. Preliminary studies suggest that the bromine and chlorine substituents may influence metabolic pathways, potentially leading to improved bioavailability or targeted drug delivery.

In addition to its biological activities, the< strong>CAS No. 2137565-39-8 compound has potential applications in materials science. Isothiazole derivatives can be incorporated into polymers and coatings to enhance their mechanical properties or add functional groups that interact with biological systems. This interdisciplinary approach could lead to new materials with specialized applications in medicine and industry.

The future direction of research on 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- will likely focus on optimizing its synthetic routes for scalability and cost-effectiveness. Additionally, more extensive pharmacological studies will be conducted to elucidate its mechanism of action and identify any potential toxicities or side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating laboratory findings into viable therapeutic agents.

In conclusion, 5-Isothiazolemethanamine, 4-bromo-N-[(3-chlorophenyl)methyl]- (CAS No. 2137565-39-8) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for researchers exploring new treatments for various diseases. As our understanding of its properties continues to grow, so too will its potential contributions to science and medicine.